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Introduction

The Seahorse XF Analyzer is a powerful tool for real-time measurement of cellular metabolism,
specifically oxidative phosphorylation and glycolysis, by determining the oxygen consumption
rate (OCR) and extracellular acidification rate (ECAR), respectively. These measurements
provide critical insights into cellular bioenergetics and metabolic phenotypes.

This document provides a detailed protocol for utilizing the Seahorse XF Analyzer in
conjunction with AZ-PFKFB3-67 quarterhydrate, a potent and selective inhibitor of 6-
phosphofructo-2-kinase/fructose-2,6-biphosphatase 3 (PFKFB3). PFKFB3 is a key regulatory
enzyme in glycolysis, and its inhibition can have significant effects on cellular metabolism,
making it a target of interest in various research areas, including oncology and metabolic
diseases.[1][2][3]

AZ-PFKFB3-67 Quarterhydrate: A Selective PFKFB3
Inhibitor

AZ-PFKFB3-67 quarterhydrate is a small molecule inhibitor that demonstrates high selectivity
for PFKFB3.[4][5][6] The enzyme PFKFB3 catalyzes the synthesis of fructose-2,6-bisphosphate
(F-2,6-BP), a potent allosteric activator of phosphofructokinase-1 (PFK-1), which is a rate-
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limiting step in glycolysis.[7] By inhibiting PFKFB3, AZ-PFKFB3-67 reduces the intracellular
levels of F-2,6-BP, thereby downregulating glycolytic flux.[8]

Key Characteristics of AZ-PFKFB3-67 Quarterhydrate:

Property Value Reference
Target PFKFB3 [41151[6]
IC50 (PFKFB3) 11 nM [4][6]

IC50 (PFKFB2) 159 nM [4][6]

IC50 (PFKFB1) 1130 nM [4][6]

- Soluble to 100 mM in DMSO
Solubility [51[6]
and ethanol

PFKFB3 Signaling Pathway

The signaling pathway involving PFKFB3 is central to the regulation of glycolysis. Its activity is
influenced by various upstream signals, including hypoxia (via HIF-1a) and growth factors.[9]
Inhibition of PFKFB3 by AZ-PFKFB3-67 directly impacts this pathway, leading to a reduction in
the rate of glycolysis.
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PFKFB3 signaling pathway and the point of inhibition by AZ-PFKFB3-67.

Experimental Protocols

The following protocols are designed as a starting point for investigating the effects of AZ-
PFKFB3-67 on cellular metabolism using the Seahorse XF Analyzer. Optimization of cell
seeding density, inhibitor concentration, and incubation time is recommended for each cell line.

General Workflow

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15577163?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

